Cas no 2749-59-9 (1,3-Dimethyl-5-pyrazolone)

• Product Name: 1,3-Dimethyl-5-pyrazolone
• CAS No: 2749-59-9
• Molecular Formula: C₅H₈N₂O
• Molecular Weight: 112.129820823669
• MDL: MFCD00067008
• CID: 43382
• PubChem ID: 87568483

1,3-Dimethyl-5-pyrazolone Properties

Names and Identifiers

• 2,5-Dimethyl-1H-pyrazol-3(2H)-one
• 1,3-Dimethyl-5-pyrazolone
• 1,3-Dimethyl-1H-pyrazol-5(4H)-one
• 2,4-DIHYDRO-2,5-DIMETHYL-3H-PYRAZOL-3-ONE
• 1,3-dimethyl-1H-pyrazol-5(4H)-one61
• 1,3-dimethyl-2-pyrazolin-5-one
• 1,3-dimethyl-4,5-dihydro-1H-pyrazol-5(4H)-one
• 1,3-Dimethyl-5-pyraz
• 1,3-Dimethyl-5-pyrazolinone
• 1,3-dimethyl-5-pyrazolone(DMP)
• 1,3-diMethyl-5-pyrozolone
• 1,3-Dimethylpyrazol-5-one
• 1,3-DIMETHYLPYRAZOLONE
• 2,4-dihydro-2,5-dimethyl-3H-
• 2,5-dimethyl-2,4-dihydropyrazol-3-one
• 2,5-dimethyl-4H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-2,5-dimethyl-
• 1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one
• 2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
• 1,3-Dimethylpyrazol-5(4H)-one
• 2-Pyrazolin-5-one, 1,3-dimethyl-
• NDELSWXIAJLWOU-UHFFFAOYSA-N
• NSC304
• PubChem8412
• 2-Pyrazolin-5-one,3-dimethyl-
• BBL005481
• SBB055838
• STK367
• NS00028314
• CS-W013658
• Z50146885
• DTXSID4074641
• F10825
• 2,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one #
• 3H-Pyrazol-3-one,4-dihydro-2,5-dimethyl-
• FT-0606693
• PS-4440
• BB 0257793
• EINECS 220-389-2
• 2,5dimethyl-2,4-dihydropyrazol-3one
• D2031
• AKOS025243230
• 2,5-di-methyl-2,4-dihydro-2h-pyrazol-3-one
• NSC-304
• MFCD00067008
• W-107110
• 2749-59-9
• EN300-52927
• NSC 304
• AKOS005202679
• SY030288
• STK367178
• 1,3-Dimethyl-2-pyrazolin-5-one; 2,4-dihydro-2,5-dimethyl-3H-pyrazol-3-one
• 2,4-Dihydro-2,5-dimethyl-3H-pyrazol-3-one; 1,3-Dimethyl-5-pyrazolinone; 1,3-Dimethyl-5-pyrazolone; NSC 304

• MDL： MFCD00067008
• InChIKey： NDELSWXIAJLWOU-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2O/c1-4-3-5(8)7(2)6-4/h3H2,1-2H3
• SMILES： O=C1CC(C)=NN1C

Computed Properties

• Exact Mass: 112.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.064
• Heavy Atom Count: 8
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Surface Charge: 0
• Topological Polar Surface Area: 32.7

Experimental Properties

• LogP: -0.40210
• PSA: 32.67000
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: almost transparency
• Boiling Point: 151.7℃ at 760 mmHg
• Melting Point: 116.0 to 121.0 deg-C
• Flash Point: 45.5 oC
• Color/Form: Yellow solid
• Solubility: Not available
• Density: 1.1524 (rough estimate)

1,3-Dimethyl-5-pyrazolone Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

1,3-Dimethyl-5-pyrazolone Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones